Cas no 1598037-01-4 (4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene)

• Product Name: 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene
• CAS No: 1598037-01-4
• MF: C₁₀H₁₂BrClO₂
• MW: 279.558081626892
• MDL: MFCD28400537
• CID: 4702243
• Update Time: 2025-06-13

4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene
• AM86667
• 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene

• MDL： MFCD28400537
• Inchi： 1S/C10H12BrClO2/c1-13-4-5-14-7-8-2-3-9(11)6-10(8)12/h2-3,6H,4-5,7H2,1H3
• InChI Key： UAZOSTQOJPUAOM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C=1)Cl)COCCOC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 157
• Topological Polar Surface Area: 18.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene

Comprehensive Overview of 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene (CAS No. 1598037-01-4)

4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene (CAS No. 1598037-01-4) is a specialized organic compound widely utilized in pharmaceutical intermediates, agrochemical synthesis, and advanced material research. Its unique molecular structure, featuring a bromine and chlorine substituent alongside a methoxyethoxy functional group, makes it a versatile building block for cross-coupling reactions and heterocyclic compound development. The compound's high purity and stability under controlled conditions have garnered significant attention in R&D laboratories globally.

In recent years, the demand for halogenated benzene derivatives like 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene has surged due to their critical role in designing targeted drug molecules and catalytic ligands. Researchers frequently search for "synthesis optimization of bromo-chloro benzene derivatives" or "applications of methoxyethoxy groups in medicinal chemistry," reflecting the compound's relevance in cutting-edge science. Its CAS No. 1598037-01-4 is often cross-referenced in patents related to kinase inhibitors and antiviral agents, aligning with trends in precision medicine.

The compound's solubility profile in polar aprotic solvents (e.g., DMF, DMSO) and compatibility with palladium-catalyzed reactions make it indispensable for constructing complex biaryl architectures. Industry professionals frequently inquire about "scalable production methods for 1598037-01-4" or "safety data sheets for alkoxy-substituted halobenzenes," underscoring its industrial significance. Analytical techniques like HPLC and GC-MS are typically employed to verify its ≥98% purity, a key metric for GMP-compliant synthesis.

Environmental and regulatory considerations for 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene emphasize green chemistry principles, with studies exploring biodegradable alternatives to traditional halogenated precursors. The compound's low ecotoxicity profile (as per OECD guidelines) positions it favorably compared to older-generation analogs. Queries such as "sustainable halogenation techniques" or "SAR studies of alkoxybenzene derivatives" dominate academic discussions, reflecting shifting priorities toward eco-friendly synthesis.

From a commercial perspective, suppliers highlight the compound's batch-to-batch consistency and cold chain stability, addressing concerns about long-term storage of sensitive intermediates. The methoxyethoxy moiety's role in enhancing blood-brain barrier permeability has sparked interest in central nervous system (CNS) drug development, with CAS No. 1598037-01-4 appearing in recent preclinical studies. This aligns with growing searches for "BBB-penetrating molecular scaffolds" in neuropharmacology.

Future research directions for 4-Bromo-2-chloro-1-((2-methoxyethoxy)methyl)benzene may focus on its photophysical properties for OLED materials or catalytic asymmetric transformations. The compound's dual halogen functionality offers orthogonal reactivity for sequential functionalization, a feature increasingly sought after in combinatorial chemistry platforms. As synthetic methodologies evolve, this compound remains a cornerstone for innovation in small molecule therapeutics and functional materials.